N-(4-ethoxyphenyl)-2-[(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-yl]acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(4-oxo-3-phenyl-2-phenylimino-1,3-thiazolidin-5-yl)acetamide
• InChI: InChI=1S/C25H23N3O3S/c1-2-31-21-15-13-19(14-16-21)26-23(29)17-22-24(30)28(20-11-7-4-8-12-20)25(32-22)27-18-9-5-3-6-10-18/h3-16,22H,2,17H2,1H3,(H,26,29)
• InChI Key: IXJOWDDYUDDZQR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CC2C(=O)N(C(=NC3=CC=CC=C3)S2)C4=CC=CC=C4
• Molecular Formula: C25H23N3O3S
• Molecular Weight: 445.5 g/mol

Description

This compound is a unique chemical with the molecular formula C25H23N3O3S. It is provided to early discovery researchers as part of a collection of rare and unique chemicals. The CAS Number is 301683-33-0.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C25H23N3O3S. The molecular weight is 445.544.

Scientific Research Applications

Electrochemical Sensors and Biosensors

Nanomaterial-doped conducting polymers have emerged as a unique class of composite materials. . Here’s how ETZ contributes to this field:

Metal Ion Chelation

ETZ’s thiazolidine ring contains sulfur atoms, allowing it to chelate metal ions:

Safety And Hazards

This compound is intended for research use only and is not for human or veterinary use. Buyers are responsible for confirming the product’s identity and/or purity. All sales are final.

Future Directions

The future directions of this compound are not clear at this time. It is part of a collection of rare and unique chemicals provided to early discovery researchers, which suggests it may have potential applications in various fields of research.